Cas no 1185302-56-0 (5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride)

• Product Name: 5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride
• CAS No: 1185302-56-0
• MF: C₁₀H₁₅Cl₂FN₂
• MW: 253.143903970718
• CID: 4684118
• Update Time: 2025-10-29

5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride
• 5-fluoro-2-pyrrolidin-1-yl-phenylamine dihydrochloride
• 5-Fluoro-2-pyrrolidin-1-yl-phenylaminedihydrochloride
• 5-Fluoro-2-pyrrolidin-1-yl-phenylamine di hydrochloride
• 5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride

• Inchi： 1S/C10H13FN2.2ClH/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13;;/h3-4,7H,1-2,5-6,12H2;2*1H
• InChI Key： UPIZENJBVHAWEP-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=C(C=1)N)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 29.3

5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride

5-Fluoro-2-(pyrrolidin-1-yl)aniline Dihydrochloride: A Comprehensive Overview

5-Fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride, identified by the CAS number 1185302-56-0, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring attached to an aniline derivative, with a fluorine substituent at the 5-position. This combination of functional groups imparts distinctive chemical and biological characteristics, making it a subject of interest for researchers.

The synthesis of 5-fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride involves a multi-step process that typically begins with the preparation of the aniline derivative. The introduction of the pyrrolidine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. The fluorination step is crucial, as it enhances the compound's stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient and selective synthesis of this compound, reducing production costs and improving yields.

5-fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride has been extensively studied for its pharmacological properties. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The compound exhibits selective binding to certain receptors, making it a promising candidate for drug development. Moreover, its ability to cross the blood-brain barrier has been validated in animal models, highlighting its potential for treating central nervous system disorders.

The structural versatility of 5-fluoro-2-(pyrrolidin-1-yl)aniline dihydrochloride allows for further functionalization, enabling researchers to explore its derivatives for diverse applications. For instance, recent studies have focused on modifying the pyrrolidine ring to enhance bioactivity or reduce toxicity. These efforts have led to the discovery of novel analogs with improved pharmacokinetic profiles, paving the way for clinical trials.

In terms of safety and toxicity, 5-fluoro-2-(pyrrolidin-1-y)l)aniline dihydrochloride has been shown to exhibit low acute toxicity in experimental animals. However, long-term studies are still required to fully assess its safety profile. Regulatory agencies have expressed interest in this compound due to its potential therapeutic benefits, but further research is needed to address any unforeseen risks associated with its use.

The environmental impact of 5-fluoro-pyrrolidin-aniline dihydrochloride is another area of concern. As with many pharmaceutical compounds, there is a need to evaluate its persistence in aquatic environments and potential bioaccumulation in organisms. Preliminary studies suggest that the compound undergoes rapid degradation under environmental conditions, minimizing its ecological footprint. Nonetheless, additional research is warranted to ensure sustainable practices in its production and disposal.

In conclusion, CAS No. 1185302_56_0